Cas no 333312-10-0 (5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)
333312-10-0 structure
Product Name:5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
CAS No:333312-10-0
MF:C14H11NO2S
MW:257.307642221451
CID:1068206
PubChem ID:865771
Update Time:2025-04-20
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
- AC1LHMT7
- AG-A-79284
- AG-A-79285
- CTK6B4766
- MolPort-001-974-487
- Oprea1_304821
- Oprea1_809649
- DTXSID00357728
- BAS 02137209
- 333312-10-0
- 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
- 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
- AKOS000300404
-
- MDL: MFCD02740213
- Inchi: 1S/C14H11NO2S/c1-7-3-8(2)10-5-9-6-12(14(16)17)18-13(9)15-11(10)4-7/h3-6H,1-2H3,(H,16,17)
- InChI Key: BAIILRGRTJCAJV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C1=NC1C=C(C)C=C(C)C=1C=2
Computed Properties
- Exact Mass: 257.05104977g/mol
- Monoisotopic Mass: 257.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 78.4Ų
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM258554-1g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM258554-5g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 97% | 5g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627246-5g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 98% | 5g |
¥9555.00 | 2024-05-18 |
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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